Cas no 865287-47-4 (5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide)

• Product Name: 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide
• CAS No: 865287-47-4
• MF: C₁₇H₁₀N₄O₄S
• MW: 366.350701808929
• CID: 6434580
• PubChem ID: 3433568
• Update Time: 2025-06-09

5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide
• 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide
• F1374-0891
• 865287-47-4
• AKOS024608009
• Benzo[b]thiophene-2-carboxamide, 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C17H10N4O4S/c22-15(14-9-11-8-12(21(23)24)6-7-13(11)26-14)18-17-20-19-16(25-17)10-4-2-1-3-5-10/h1-9H,(H,18,20,22)
• InChI Key： FDJRSROVGAXCAR-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=NN=C(C3=CC=CC=C3)O1)=O)S2

Computed Properties

• Exact Mass: 366.04227599g/mol
• Monoisotopic Mass: 366.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• pka: 9.73±0.70(Predicted)

Additional information on 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide

Introduction to 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide (CAS No. 865287-47-4)

The compound 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide, identified by its CAS number 865287-47-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and promising biological activities. The molecular framework integrates a nitro-substituted benzothiophene core with a 5-phenyl-1,3,4-oxadiazole moiety, creating a scaffold that is both synthetically intriguing and biologically relevant.

Recent studies have highlighted the potential of this compound as a versatile intermediate in the development of novel therapeutic agents. The presence of the nitro group and the oxadiazole ring system imparts distinct electronic and steric properties, which are critical for modulating biological interactions. Specifically, the nitro group can serve as a pharmacophore for targeting various enzymatic pathways, while the oxadiazole ring enhances binding affinity to specific protein receptors. This dual functionality makes 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide a valuable candidate for further exploration in drug discovery.

In the realm of medicinal chemistry, the synthesis of such complex heterocycles is often challenging but highly rewarding. The benzothiophene scaffold is well-documented for its role in pharmaceuticals, particularly in anticancer and anti-inflammatory agents. By incorporating a nitro group at the 5-position and an oxadiazole at the 2-position of the benzothiophene ring, researchers have created a molecule with enhanced potential for biological activity. The nitro group not only contributes to electron-withdrawing effects but also allows for potential reduction to an amine, opening up further derivatization possibilities.

The 5-phenyl-1,3,4-oxadiazol moiety adds another layer of complexity and functionality to the molecule. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The phenyl ring further enhances the molecule's interactability with biological targets by providing additional hydrophobic and aromatic stacking interactions. This combination of structural elements makes 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide a compelling subject for investigation.

Current research in this area is focused on elucidating the pharmacological profile of this compound. Preliminary in vitro studies have suggested that it may exhibit inhibitory effects on certain key enzymes implicated in diseases such as cancer and neurodegeneration. The benzothiophene core is particularly noteworthy for its presence in numerous FDA-approved drugs, underscoring its importance as a pharmacological scaffold. The integration of the nitro group and oxadiazole ring into this framework suggests that 5-nitro-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-benzothiophene-2-carboxamide could serve as a lead compound for developing novel therapeutics.

The synthetic route to this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nitration of the benzothiophene precursor, followed by coupling with the 5 phenyl-substituted oxadiazole via a carbodiimide intermediate. This approach underscores the importance of carefully selected reagents and reaction conditions to achieve high yields and purity. The final product exhibits excellent stability under standard storage conditions, making it suitable for further biological testing.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding modes of 5-nitro-N-(5-phényl -1 ,3 ,4 -oxadiazol -2 -y l ) -1 -benzothiophène -2 -carboxamide to target proteins. These simulations have provided insights into how the nitro group and oxadiazole ring interact with specific amino acid residues in enzymes such as kinases and cytochrome P450 enzymes. Such interactions are crucial for understanding its potential therapeutic effects and side effects.

The biological evaluation of this compound has revealed promising results in several disease models. In particular, its ability to inhibit certain kinases has drawn interest from researchers working on targeted cancer therapies. Additionally, preliminary data suggest that it may exhibit neuroprotective properties by modulating pathways associated with neurodegenerative diseases like Alzheimer's and Parkinson's. These findings warrant further investigation into its potential as a therapeutic agent.

Future directions in the study of 5-nitro-N-(5-phényl -1 ,3 ,4 -oxadiazol -2 -y l ) -1 -benzothiophène -2 -carboxamide include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography and NMR spectroscopy will be instrumental in determining its precise binding configuration within target proteins. Additionally, structure-based drug design approaches can be employed to optimize its potency and selectivity.

The versatility of this compound also opens up possibilities for its use in combination therapies. By pairing it with other drugs that target different aspects of a disease pathway, researchers may be able to achieve synergistic effects that enhance overall treatment outcomes. This approach aligns with current trends in precision medicine where personalized treatment regimens are designed based on individual patient profiles.

In conclusion,5-nitro-N-(5-phényl -1 ,3 ,4 -oxadiazol -2 -y l ) -1 -benzothiophène -2 -carboxamide (CAS No. 865287474) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas。 Its unique structural features combined with promising biological activities make it an exciting candidate for further research。 As our understanding of disease mechanisms continues to evolve， compounds like these will play an increasingly important role in developing innovative treatments that improve patient care worldwide。